Chlorpromazine sulfoxide

Description

Chlorpromazine sulfoxide is a chemical compound with the molecular formula C17H19ClN2OS and a molecular weight of 334.86 . It is also known by other names, including Opromazine and Oxychlorpromazine . Chlorpromazine sulfoxide is a derivative of Chlorpromazine Hydrochloride, an antipsychotic medication . Chlorpromazine, the parent compound, is a phenothiazine antipsychotic drug used to treat conditions such as schizophrenia, bipolar disorder, nausea, vomiting, and preoperative anxiety . The antipsychotic actions of chlorpromazine are believed to result from the brain's adaptation to the blocking of dopamine receptors .

As a derivative of chlorpromazine, chlorpromazine sulfoxide possesses antiadrenergic, antiserotonergic, anticholinergic, and antihistaminergic properties . It is a known human metabolite of chlorpromazine . Chemically, it is identified as 3-(2-chloro-5-oxo-10-phenothiazinyl)-N,N-dimethyl-1-propanamine, classifying it as a member of the phenothiazine group .

Other phenothiazine derivatives with similar uses and properties include Thioridazine and Trifluoperazine, which, like chlorpromazine, act as dopamine antagonists . Chlorpromazine sulfoxide is available for purchase as a reference standard for analytical testing and quality control purposes . Documentation, such as Safety Data Sheets (SDS), is available for the compound . Restrictions may apply to its purchase and use, requiring permits or BSL certification .

• CAS No.: 969-99-3
• Product Name: Chlorpromazine sulfoxide
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol
• IUPAC Name: 3-[(5R)-2-chloro-5-oxophenothiazin-10-yl]-N,N-dimethylpropan-1-amine
• Standard InChI: InChI=1S/C17H19ClN2OS/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)22(21)17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3/t22-/m1/s1
• Standard InChIKey: QEPPAOXKZOTMPM-JOCHJYFZSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2S(=O)C3=C1C=C(C=C3)Cl
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2S(=O)C3=C1C=C(C=C3)Cl
• Appearance: Pale Orange to Pale Brown Solid
• Purity: > 95%
• Synonyms: 2-Chloro-N,N-dimethyl-10H-Phenothiazine-10-propanamine 5-Oxide; 2-Chloro-10-[3-(dimethylamino)propyl]phenothiazine 5-Oxide; NSC 17470; Opromazine
• PubChem Compound: 70413
• Last Modified: Aug 15 2023